Cas no 110-92-9 (Sulfuric acid,monopentyl ester)
110-92-9 structure
Product Name:Sulfuric acid,monopentyl ester
Sulfuric acid,monopentyl ester Chemical and Physical Properties
Names and Identifiers
-
- Sulfuric acid,monopentyl ester
- Pentylsulfate (6CI)
- pentyl hydrogen sulfate
- Pentylsulfate
- Sulfuric acid pentyl ester
- Sulfuric acid hydrogen pentyl ester
- Sulfuric acid, monopentyl ester
- SCHEMBL126129
- DTXSID70149091
- CHEMBL2111075
- 110-92-9
- UNII-T5D5NH8DMR
- T5D5NH8DMR
- Monopentyl sulfate
- Amylosulfuric Acid
- Amylschwefelsaure
- Pentyl sulfate
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- Inchi: 1S/C5H12O4S/c1-2-3-4-5-9-10(6,7)8/h2-5H2,1H3,(H,6,7,8)
- InChI Key: ZIRHAFGGEBQZKX-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(O)OCCCCC
Computed Properties
- Exact Mass: 167.03783
- Monoisotopic Mass: 168.04563003g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1
- Topological Polar Surface Area: 72Ų
Experimental Properties
- PSA: 66.43
Sulfuric acid,monopentyl ester Related Literature
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1. Aromatic sulphonation. Part 52. Ionization, sulphation, sulphonation, and alkylation of ω-phenylalkan-1-ols in sulphuric acidAnkie Koeberg-Telder,Hans Cerfontain J. Chem. Soc. Perkin Trans. 2 1976 1776
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Johannes Mehringer,Evamaria Hofmann,Didier Touraud,Sebastian Koltzenburg,Matthias Kellermeier,Werner Kunz Phys. Chem. Chem. Phys. 2021 23 1381
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Zhifang Guo,Victoria L. Blair,Glen B. Deacon,Peter C. Junk Dalton Trans. 2020 49 13588
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4. Revealing the order–disorder type phase transition mechanism in two new supramolecular clathratesWen-Juan Wei,Hong-Qiang Gao,Ming Fang,Yun-Zhi Tang,Yen Wei CrystEngComm 2023 25 1333
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5. The hydrolysis of C12 primary alkyl sulfates in concentrated aqueous solutions. Part 2. Influence of alkyl structure on hydrolytic reactivity in concentrated aqueous mixtures of sodium primary alkyl sulfates: 1-benzoyl-3-phenyl-1,2,4-triazole as a probe of water activityDonald Bethell,Roger E. Fessey,Jan B. F. N. Engberts,David W. Roberts J. Chem. Soc. Perkin Trans. 2 2001 1496
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid monoesters
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid esters Sulfuric acid monoesters
110-92-9 (Sulfuric acid,monopentyl ester) Related Products
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